Cas no 475213-28-6 (2-(isoquinolin-4-yl)ethan-1-ol)

• Product Name: 2-(isoquinolin-4-yl)ethan-1-ol
• CAS No: 475213-28-6
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 931093
• PubChem ID: 22504010
• Update Time: 2025-04-19

2-(isoquinolin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-isoquinolin-4-yl-ethanol
• 2-(isoquinolin-4-yl)ethan-1-ol
• AKOS013255977
• SORMQWCSLXYJMR-UHFFFAOYSA-N
• 475213-28-6
• SCHEMBL6175646
• 4-Isoquinolineethanol
• 2-(Isoquinolin-4-yl)ethanol
• EN300-1634831
• DB-412790

• Inchi： 1S/C11H11NO/c13-6-5-10-8-12-7-9-3-1-2-4-11(9)10/h1-4,7-8,13H,5-6H2
• InChI Key： SORMQWCSLXYJMR-UHFFFAOYSA-N
• SMILES： OCCC1C=NC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 173.08400
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12000
• LogP: 1.76960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives